N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-5-nitrothiophene-2-carboxamide

• IUPAC Name: N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-5-nitrothiophene-2-carboxamide
• InChI: InChI=1S/C16H11N3O4S2/c1-3-9-18-14-10(23-2)5-4-6-11(14)25-16(18)17-15(20)12-7-8-13(24-12)19(21)22/h1,4-8H,9H2,2H3
• InChI Key: YLLOIXUGKVEFEQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=NC(=O)C3=CC=C(S3)[N+](=O)[O-])N2CC#C
• Molecular Formula: C16H11N3O4S2
• Molecular Weight: 373.4 g/mol
• CAS No.: 868377-60-0

Description

N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-5-nitrothiophene-2-carboxamide is a useful research compound. Its molecular formula is C16H11N3O4S2 and its molecular weight is 373.4. The purity is usually 95%.
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Scientific Research Applications

Benzothiazole Derivatives in Scientific Research

Benzothiazole and its derivatives are a significant class of compounds in medicinal chemistry due to their diverse biological activities. The structural uniqueness of benzothiazole makes it an integral part of many synthetic and natural bioactive molecules. These compounds are known for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties among others.

Antitumor Activity

Benzothiazole derivatives have been extensively reviewed for their antitumor properties. Studies have shown that these compounds, including imidazole derivatives, exhibit a broad spectrum of antitumor activities. Some derivatives have passed preclinical testing stages, highlighting their potential as antitumor drugs (M. Iradyan, N. Iradyan, F. Arsenyan, G. M. Stepanyan, 2009).

Synthesis and Environmental Applications

The practical synthesis of benzothiazole derivatives, such as 5,5′-Methylene-bis(benzotriazole), has been developed focusing on green chemistry principles. These compounds serve as intermediates in the preparation of metal passivators and light-sensitive materials, demonstrating their importance beyond pharmacological applications (Haining Gu, Biao Yu, Pengfei Zhang, Wei-Ming Xu, 2009).

Structural Activity Relationship

Benzothiazole compounds' pharmacological activities are influenced by their structural modifications. Research has focused on understanding the relationship between the chemical structure of benzothiazole derivatives and their biological activities. This knowledge aids in the design of new compounds with enhanced therapeutic effects (M. Bhat, S. L. Belagali, 2020).